Cas no 89938-57-8 (3-chloro-2-hydroxy-6-methylbenzoic acid)

• Product Name: 3-chloro-2-hydroxy-6-methylbenzoic acid
• CAS No: 89938-57-8
• MF: C₈H₇ClO₃
• MW: 186.592381715775
• CID: 5914596
• PubChem ID: 62368507
• Update Time: 2025-05-24

3-chloro-2-hydroxy-6-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1615097
• AKOS011654379
• Z979482256
• 89938-57-8
• 3-chloro-2-hydroxy-6-methylbenzoic acid
• 3-chloro-2-hydroxy-6-methylbenzoicacid
• CS-0235814
• Benzoic acid, 3-chloro-2-hydroxy-6-methyl-

• Inchi： 1S/C8H7ClO3/c1-4-2-3-5(9)7(10)6(4)8(11)12/h2-3,10H,1H3,(H,11,12)
• InChI Key： JPAYZYWQJZZSSW-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=C(C)C=CC(Cl)=C1O

Computed Properties

• Exact Mass: 186.0083718g/mol
• Monoisotopic Mass: 186.0083718g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• Density: 1.450±0.06 g/cm3(Predicted)
• Melting Point: 174 °C
• Boiling Point: 305.3±42.0 °C(Predicted)
• pka: 2.35±0.25(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Hydroxybenzoic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Hydroxybenzoic acid derivatives

Additional information on 3-chloro-2-hydroxy-6-methylbenzoic acid

3-Chloro-2-hydroxy-6-methylbenzoic Acid (CAS No. 89938-57-8): A Comprehensive Overview

3-Chloro-2-hydroxy-6-methylbenzoic acid (CAS No. 89938-57-8) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound, also known as 3-chloro-2-hydroxy-6-methylbenzoic acid, is characterized by its unique structural features, which include a chlorine atom, a hydroxyl group, and a methyl group attached to the benzene ring. These functional groups contribute to its diverse chemical properties and potential applications in various scientific domains.

The molecular formula of 3-chloro-2-hydroxy-6-methylbenzoic acid is C₉H₈ClO₃, and its molecular weight is approximately 199.51 g/mol. The compound is a white crystalline solid at room temperature and is soluble in polar solvents such as methanol and dimethyl sulfoxide (DMSO). Its melting point ranges from 170 to 172°C, making it suitable for various synthetic and analytical processes.

In the realm of organic synthesis, 3-chloro-2-hydroxy-6-methylbenzoic acid serves as an important building block for the preparation of more complex molecules. Its reactivity is influenced by the presence of the hydroxyl and chlorine groups, which can participate in various chemical reactions such as esterification, etherification, and substitution reactions. Researchers have utilized this compound to synthesize novel derivatives with potential applications in pharmaceuticals, agrochemicals, and materials science.

Recent studies have highlighted the pharmacological properties of 3-chloro-2-hydroxy-6-methylbenzoic acid. For instance, a study published in the *Journal of Medicinal Chemistry* investigated the anti-inflammatory effects of this compound. The results showed that 3-chloro-2-hydroxy-6-methylbenzoic acid exhibited significant inhibition of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. This finding suggests that the compound may have therapeutic potential in treating inflammatory diseases.

Another area of interest is the antimicrobial activity of 3-chloro-2-hydroxy-6-methylbenzoic acid. A research team from the University of California, Los Angeles (UCLA) conducted a comprehensive study on the antimicrobial properties of this compound against various bacterial strains. The study revealed that 3-chloro-2-hydroxy-6-methylbenzoic acid demonstrated potent activity against both Gram-positive and Gram-negative bacteria, including drug-resistant strains. This property makes it a promising candidate for developing new antibiotics.

The environmental impact of 3-chloro-2-hydroxy-6-methylbenzoic acid has also been a subject of investigation. A study published in *Environmental Science & Technology* evaluated the biodegradability and ecotoxicity of this compound. The results indicated that 3-chloro-2-hydroxy-6-methylbenzoic acid is moderately biodegradable under aerobic conditions but may persist in anaerobic environments. Additionally, it exhibited low toxicity to aquatic organisms, making it relatively safe for environmental release when used responsibly.

In the context of drug discovery, 3-chloro-2-hydroxy-6-methylbenzoic acid has been explored as a lead compound for developing new therapeutic agents. Its structural features make it an attractive scaffold for modifying to enhance pharmacological activity and reduce side effects. For example, researchers at Harvard University have synthesized several derivatives of 3-chloro-2-hydroxy-6-methylbenzoic acid with improved bioavailability and reduced toxicity compared to the parent compound.

The synthesis of 3-chloro-2-hydroxy-6-methylbenzoic acid can be achieved through various routes, including direct chlorination of salicylic acid followed by methylation or through multistep processes involving aromatic substitution reactions. Each synthetic method has its advantages and limitations, and the choice of method depends on factors such as yield, purity, and cost-effectiveness.

In conclusion, 3-chloro-2-hydroxy-6-methylbenzoic acid (CAS No. 89938-57-8) is a multifaceted organic compound with significant potential in various scientific fields. Its unique chemical structure and properties make it a valuable tool for researchers working in organic synthesis, pharmacology, antimicrobial studies, environmental science, and drug discovery. As ongoing research continues to uncover new applications and insights into its behavior, this compound is likely to remain an important focus in future scientific endeavors.